Cas no 2229019-14-9 (2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2229019-14-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5999171
• PubChem ID: 165694449
• Update Time: 2025-06-23

2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine
• 2229019-14-9
• EN300-1794607
• 2-[1-(3-fluoro-4-methylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C12H16FN/c1-9-2-3-10(8-11(9)13)12(4-5-12)6-7-14/h2-3,8H,4-7,14H2,1H3
• InChI Key： NODVKJRZBVOAOM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine

Introduction to 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine (CAS No. 2229019-14-9)

2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine, with the CAS number 2229019-14-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of cyclopropyl derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine is characterized by a cyclopropyl ring fused to an ethylamine moiety, with a 3-fluoro-4-methylphenyl substituent. The presence of the cyclopropyl ring imparts unique conformational constraints that can influence the compound's pharmacological profile. The fluorine and methyl substituents on the phenyl ring further modulate the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Recent research has highlighted the potential of 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic properties by modulating pain pathways in animal models. These findings suggest that 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine could be a promising candidate for the development of new drugs targeting inflammatory and pain-related disorders.

In the realm of neuroprotection, 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine has shown promising results in preclinical studies. Research indicates that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings pave the way for further clinical development and potential market approval.

In conclusion, 2-1-(3-fluoro-4-methylphenyl)cyclopropylethan-1-amine (CAS No. 2229019-14-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, analgesic, and neuroprotective therapies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry and drug discovery.